Cas no 2059987-74-3 (1-{(benzyloxy)carbonylamino}-3-(tert-butoxy)cyclobutane-1-carboxylic acid)

• Product Name: 1-{(benzyloxy)carbonylamino}-3-(tert-butoxy)cyclobutane-1-carboxylic acid
• CAS No: 2059987-74-3
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• MDL: MFCD30477076
• CID: 5153680
• PubChem ID: 125425901
• Update Time: 2025-06-29

1-{(benzyloxy)carbonylamino}-3-(tert-butoxy)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-(1,1-dimethylethoxy)-1-[[(phenylmethoxy)carbonyl]amino]-
• 1-{(benzyloxy)carbonylamino}-3-(tert-butoxy)cyclobutane-1-carboxylic acid

• MDL： MFCD30477076
• Inchi： 1S/C17H23NO5/c1-16(2,3)23-13-9-17(10-13,14(19)20)18-15(21)22-11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： RLZRIUUSLBMHAN-UHFFFAOYSA-N
• SMILES： C1(NC(OCC2=CC=CC=C2)=O)(C(O)=O)CC(OC(C)(C)C)C1

Additional information on 1-{(benzyloxy)carbonylamino}-3-(tert-butoxy)cyclobutane-1-carboxylic acid

1-{(Benzyloxy)carbonylamino}-3-(tert-butoxy)cyclobutane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2059987-74-3, known as 1-{(benzyloxy)carbonylamino}-3-(tert-butoxy)cyclobutane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with a benzyloxycarbonylamino group and a tert-butoxy group. The presence of these functional groups makes it a valuable compound in the realms of organic synthesis, medicinal chemistry, and materials science.

Recent advancements in the field of organic chemistry have highlighted the importance of such compounds in the development of novel therapeutic agents. The benzyloxycarbonylamino group, often abbreviated as Boc, is widely used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. Similarly, the tert-butoxy group is known for its electron-donating properties, which can influence the reactivity and selectivity of the molecule in various chemical reactions.

One of the most notable aspects of this compound is its potential role in drug discovery. Researchers have been exploring the use of cyclobutane derivatives in the design of bioactive molecules due to their unique ring strain and ability to form stable interactions with biological targets. The combination of the Boc and tert-butoxy groups in this compound provides a versatile platform for further functionalization, enabling chemists to tailor its properties for specific applications.

From a synthetic perspective, the preparation of 1-{(benzyloxy)carbonylamino}-3-(tert-butoxy)cyclobutane-1-carboxylic acid involves a series of carefully designed reactions. The synthesis typically begins with the formation of the cyclobutane ring, followed by the introduction of the Boc and tert-butoxy groups through well-established methodologies. The use of modern catalytic systems and advanced reaction techniques has significantly improved the efficiency and yield of these processes.

In terms of physical properties, this compound exhibits interesting behavior due to its rigid cyclobutane core and bulky substituents. The molecule's melting point, solubility, and stability under various conditions have been extensively studied to optimize its performance in different chemical environments. These studies have provided valuable insights into its suitability for use in pharmaceutical formulations and other industrial applications.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have been employed to predict its electronic structure, reactivity, and interaction with biological targets. These computational studies have been instrumental in guiding experimental efforts and accelerating the discovery process.

Looking ahead, the continued exploration of 1-{(benzyloxy)carbonylamino}-3-(tert-butoxy)cyclobutane-1-carboxylic acid holds great promise for advancing our knowledge in organic chemistry and related disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.